Cas no 98272-71-0 (2-Butenoic acid, 4-(acetyloxy)-, methyl ester)

2-Butenoic acid, 4-(acetyloxy)-, methyl ester structure
98272-71-0 structure
Product Name:2-Butenoic acid, 4-(acetyloxy)-, methyl ester
CAS No:98272-71-0
MF:C7H10O4
MW:158.151902675629
MDL:MFCD11976616
CID:750665
PubChem ID:53401891
Update Time:2025-04-19

2-Butenoic acid, 4-(acetyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 4-(acetyloxy)-, methyl ester
    • methyl 4-acetyloxybut-2-enoate
    • 4-Acetoxy-but-2-enoic acid methyl ester
    • METHYL 4-(ACETYLOXY)BUT-2-ENOATE
    • 98272-71-0
    • DTXSID70694970
    • MDL: MFCD11976616
    • Inchi: 1S/C7H10O4/c1-6(8)11-5-3-4-7(9)10-2/h3-4H,5H2,1-2H3
    • InChI Key: CLHZAAANKSXSEL-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CC=CC(=O)OC

Computed Properties

  • Exact Mass: 158.058
  • Monoisotopic Mass: 158.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0.3
  • Topological Polar Surface Area: 52.6Ų

2-Butenoic acid, 4-(acetyloxy)-, methyl ester Pricemore >>

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